Cas no 499782-37-5 (1,4-Dioxepan-2-ol, 3-methoxy-3-methyl-)

• Product Name: 1,4-Dioxepan-2-ol, 3-methoxy-3-methyl-
• CAS No: 499782-37-5
• MF: C₇H₁₄O₄
• MW: 162.183662891388
• CID: 1541703
• Update Time: 2024-08-23

1,4-Dioxepan-2-ol, 3-methoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxepan-2-ol, 3-methoxy-3-methyl-

• Inchi： 1S/C7H14O4/c1-7(9-2)6(8)10-4-3-5-11-7/h6,8H,3-5H2,1-2H3
• InChI Key： JXSQGGWGIUGHCP-UHFFFAOYSA-N
• SMILES： O1CCCOC(OC)(C)C1O

Computed Properties

• Exact Mass: 162.08922

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 252.1±40.0 °C(Predicted)
• PSA: 47.92
• pka: 11.93±0.40(Predicted)